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Compound of Interest

Compound Name:
Tert-butyl methyl(4-

oxocyclohexyl)carbamate

Cat. No.: B153516 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl (4-

oxocyclohexyl)carbamate, a key building block in synthetic and medicinal chemistry. This

document outlines its chemical and physical properties, provides a detailed experimental

protocol for its synthesis, and discusses its applications in drug discovery.

Compound Identification
CAS Number: 179321-49-4[1][2][3][4][5][6][7][8]

IUPAC Name: tert-butyl N-(4-oxocyclohexyl)carbamate[3]

Synonyms: N-Boc-4-aminocyclohexanone, 4-(tert-Butoxycarbonylamino)cyclohexanone, (4-

Oxocyclohexyl)carbamic acid tert-butyl ester[1][9][8]

Molecular Formula: C₁₁H₁₉NO₃[1][9][3]

Molecular Weight: 213.27 g/mol [1][9][3][8]

Chemical Structure:

Caption: Chemical structure of tert-butyl (4-oxocyclohexyl)carbamate.
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Physicochemical Properties
A summary of the key physical and chemical properties of tert-butyl (4-

oxocyclohexyl)carbamate is presented in the table below.

Property Value

Molecular Weight 213.27 g/mol [1][9][3][8]

Appearance White to almost white powder/crystal[1][6]

Melting Point 114-118 °C[1][9][8]

Boiling Point (Predicted) 335.9 ± 31.0 °C[1][9]

Density (Predicted) 1.06 ± 0.1 g/cm³[1][9]

Solubility Soluble in Methanol[1]

Storage Temperature 2-8°C[1][9][8]

Experimental Protocol: Synthesis
The following is a detailed protocol for the synthesis of tert-butyl (4-oxocyclohexyl)carbamate

from tert-butyl 4-hydroxycyclohexylcarbamate.

Materials:

tert-butyl 4-hydroxycyclohexylcarbamate (2.56 g, 11.9 mmol)

Dichloromethane (CH₂Cl₂)

Oxalyl chloride

Dimethyl sulfoxide (DMSO)

Triethylamine (8.4 mL, 60.3 mmol)[1]

Water

Chloroform
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Saturated aqueous ammonium chloride solution

Saturated aqueous sodium chloride solution

Magnesium sulfate

Silica gel

Procedure:

Prepare a solution of oxalyl chloride in dichloromethane and cool to -60 °C.

Add a solution of DMSO in dichloromethane dropwise to the cooled oxalyl chloride solution

and stir for 10 minutes.[1]

Add a solution of tert-butyl 4-hydroxycyclohexylcarbamate (2.56 g, 11.9 mmol) in

dichloromethane (140 mL) dropwise over 35 minutes, maintaining the temperature at -60 °C.

[1]

Stir the reaction mixture at -60 °C for an additional 40 minutes.[1]

Add triethylamine (8.4 mL, 60.3 mmol) at -60 °C and allow the reaction mixture to warm to

room temperature.[1]

Upon reaction completion, add water and perform a liquid-liquid extraction with chloroform.

[1]

Wash the organic layer sequentially with saturated aqueous ammonium chloride solution and

saturated aqueous sodium chloride solution.[1]

Dry the organic layer with magnesium sulfate.

Remove the solvent by distillation under reduced pressure.

Purify the resulting residue by silica gel column chromatography using a chloroform/ethyl

acetate eluent to yield tert-butyl 4-oxocyclohexylcarbamate.[1]

Expected Yield: Approximately 87% (2.23 g).[1]
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Synthesis Workflow Diagram:

tert-butyl
4-hydroxycyclohexylcarbamate
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Caption: Synthesis workflow for tert-butyl (4-oxocyclohexyl)carbamate.

Spectroscopic Data
Analysis Type Data

¹H-NMR (DMSO-d₆)

1.06-1.20 (4H, m), 1.35 (9H, s), 1.69-1.76 (4H,

m), 3.12-3.31 (2H, m), 4.48 (1H, s), 6.64 (1H, d,

J = 7.5 Hz)[1]

Applications in Drug Discovery
Tert-butyl (4-oxocyclohexyl)carbamate serves as a valuable intermediate in the synthesis of

various pharmaceutical compounds. The presence of both a ketone and a Boc-protected amine

allows for diverse chemical transformations. The Boc protecting group can be readily removed

under acidic conditions, revealing a primary amine that can undergo further reactions such as

amidation, alkylation, or reductive amination. The ketone functionality can be targeted by

nucleophiles or used in reductive amination reactions to introduce further diversity.

This compound is a precursor for the synthesis of more complex molecules, including enzyme

inhibitors and receptor modulators. Its rigid cyclohexyl scaffold is a common feature in many

bioactive molecules.

Safety and Handling
Hazard Statements:

H400: Very toxic to aquatic life.[1][3][8]

Precautionary Statements:
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P273: Avoid release to the environment.[1][3][8]

It is recommended to handle this compound in a well-ventilated area, wearing appropriate

personal protective equipment, including gloves and safety glasses. Avoid formation of dust

and aerosols.

Related Compounds
A related compound of interest is tert-butyl N-methyl-N-(4-oxocyclohexyl)carbamate.

Molecular Formula: C₁₂H₂₁NO₃[10]

Molecular Weight: 227.30 g/mol

While structurally similar, with the addition of a methyl group on the carbamate nitrogen, there

is a notable lack of publicly available experimental data, including synthesis protocols and

spectroscopic information, for this N-methylated analog. Researchers interested in this specific

derivative may need to develop synthetic and analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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